Cas no 1332530-41-2 (N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride)

• Product Name: N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride
• CAS No: 1332530-41-2
• MF: C₁₄H₁₈ClFN₂OS
• MW: 316.821924686432
• MDL: MFCD18071397
• CID: 4695085
• Update Time: 2025-06-15

N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride
• [(2-ethoxy-1,3-thiazol-5-yl)methyl][2-(4-fluorophenyl)ethyl]amine hydrochloride
• N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride

• MDL： MFCD18071397
• Inchi： 1S/C14H17FN2OS.ClH/c1-2-18-14-17-10-13(19-14)9-16-8-7-11-3-5-12(15)6-4-11;/h3-6,10,16H,2,7-9H2,1H3;1H
• InChI Key： AJBYHUBNGXZQCQ-UHFFFAOYSA-N
• SMILES： Cl.S1C(=NC=C1CNCCC1C=CC(=CC=1)F)OCC

Computed Properties

• Exact Mass: 316.081
• Monoisotopic Mass: 316.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride

Comprehensive Overview of N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride (CAS No. 1332530-41-2)

N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride (CAS No. 1332530-41-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a thiazole ring substituted with an ethoxy group, a fluorophenyl moiety, and an ethylamine chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a bioactive molecule, with studies exploring its interactions with various biological targets.

In recent years, the demand for fluorinated compounds like N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The incorporation of a fluorine atom into the phenyl ring is a strategic modification often employed to optimize drug candidates, as it can influence binding affinity and selectivity.

The compound's CAS No. 1332530-41-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its thiazole core is a privileged scaffold in drug design, commonly found in antibiotics, antivirals, and anti-inflammatory agents. This has led to increased interest in its potential applications, particularly in the context of infectious diseases and chronic inflammatory conditions.

From a synthetic perspective, N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its preparation typically involves multi-step organic transformations, including nucleophilic substitutions and reductive aminations, which are well-documented in the literature. The compound's hydrochloride salt form enhances its solubility, a critical factor for in vitro and in vivo studies.

Given the rising interest in personalized medicine and targeted therapies, N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride represents a promising candidate for further investigation. Its structural features align with current drug development paradigms, such as fragment-based drug design and computational modeling. Researchers are also exploring its potential as a ligand for G-protein-coupled receptors (GPCRs) and other membrane proteins, which are key targets in modern pharmacology.

In summary, N-[(2-Ethoxy-1,3-thiazol-5-yl)methyl]-2-(4-fluorophenyl)ethanamine hydrochloride (CAS No. 1332530-41-2) is a compound of significant scientific and industrial interest. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable tool for advancing drug discovery and development. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative and effective treatments.